Cas no 65739-05-1 (1-Bromo-4-(2,2,2-trichloroethyl)benzene)

• Product Name: 1-Bromo-4-(2,2,2-trichloroethyl)benzene
• CAS No: 65739-05-1
• MF: C₈H₆BrCl₃
• MW: 288.396238803864
• CID: 2794492
• PubChem ID: 12385789
• Update Time: 2025-04-21

1-Bromo-4-(2,2,2-trichloroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• DTXSID50495725
• 65739-05-1
• 1-Bromo-4-(2,2,2-trichloroethyl)benzene
• Benzene, 1-bromo-4-(2,2,2-trichloroethyl)-

• Inchi： 1S/C8H6BrCl3/c9-7-3-1-6(2-4-7)5-8(10,11)12/h1-4H,5H2
• InChI Key： RBUTZHYQBDMJSX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 285.87185Da
• Monoisotopic Mass: 285.87185Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų